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Compound of Interest

Compound Name:
Methyl 4-oxotetrahydrofuran-3-

carboxylate

Cat. No.: B046262 Get Quote

Essential Safety and Handling Guide for Methyl 4-
oxotetrahydrofuran-3-carboxylate
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Methyl 4-oxotetrahydrofuran-3-
carboxylate (CAS No. 57595-23-0). Adherence to these procedures is vital for ensuring a safe

laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
Methyl 4-oxotetrahydrofuran-3-carboxylate presents several hazards that necessitate the

use of appropriate personal protective equipment. The primary risks include skin and eye

irritation, respiratory tract irritation if inhaled, and harm if swallowed.[1] The toxicological

properties of this compound have not been fully investigated, warranting a cautious approach.

[2]

Recommended Personal Protective Equipment (PPE)
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Protection Type Specific Equipment Purpose

Eye and Face Protection

Chemical safety goggles or

glasses.[3][4] A full-face shield

is recommended when there is

a risk of splashing.[4][5]

To protect eyes from splashes

and vapors.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).[3][6]

To prevent skin contact and

irritation.[1]

Body Protection Laboratory coat.[3][7]
To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area or

a fume hood. If ventilation is

inadequate, a NIOSH-

approved respirator with

appropriate cartridges (e.g.,

organic vapor) is necessary.[2]

To prevent inhalation of

vapors, which may cause

respiratory irritation.[1][2]

Operational and Disposal Plans
Proper handling and disposal are critical for minimizing risks and environmental impact.

Safe Handling Protocol
Preparation: Before handling, ensure all necessary PPE is correctly worn. Work should be

conducted in a well-ventilated chemical fume hood.[2][8][9]

Dispensing: Carefully measure and dispense the chemical, avoiding the generation of

aerosols or vapors.

Procedure: During use, avoid contact with skin, eyes, and clothing.[8]

Post-Procedure: After handling, wash hands thoroughly with soap and water.[2]

Emergency Procedures
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Exposure Scenario First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, while holding eyelids open.

Seek immediate medical attention.[2]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water. If

irritation persists, consult a physician.[2]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide artificial respiration and seek

medical attention.[2]

Ingestion
Do not induce vomiting. Rinse mouth with water

and consult a physician immediately.[2]

Spill and Disposal Plan
Spill Response: In the event of a spill, evacuate the area. Wearing full PPE, absorb the spill

with an inert material such as vermiculite or sand.[8] Collect the absorbed material into a

sealed, labeled container for disposal. Ensure adequate ventilation during cleanup.[2]

Waste Disposal: Dispose of Methyl 4-oxotetrahydrofuran-3-carboxylate and any

contaminated materials as hazardous waste.[2] All disposal must be conducted through a

licensed professional waste disposal service and in accordance with local, state, and federal

regulations.[2] Do not allow the chemical to enter drains or waterways.[2]

Experimental Protocol: Safe Use in a Laboratory
Setting
This protocol outlines the step-by-step procedure for safely using Methyl 4-
oxotetrahydrofuran-3-carboxylate in a typical laboratory experiment.

Risk Assessment: Before starting any new experiment, conduct a thorough risk assessment

specific to the planned procedure.

Pre-Experiment Checklist:
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Verify the functionality of the chemical fume hood.

Ensure an emergency eyewash station and safety shower are accessible.

Confirm all required PPE is available and in good condition.

Review the Safety Data Sheet (SDS) for Methyl 4-oxotetrahydrofuran-3-carboxylate.[2]

Handling and Use:

Don all required PPE: lab coat, chemical safety goggles, and nitrile gloves.

Perform all manipulations of the chemical within the fume hood.

Use appropriate glassware and equipment to minimize the risk of spills or breakage.

Keep containers of the chemical closed when not in use.

Post-Experiment:

Decontaminate all surfaces and equipment that came into contact with the chemical.

Properly label and store any remaining chemical according to storage guidelines (cool, dry,

well-ventilated area, in a tightly closed container).[8][9][10]

Segregate and label all waste materials for proper disposal.

Remove PPE in the correct order to avoid cross-contamination and wash hands

thoroughly.

Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of Methyl 4-
oxotetrahydrofuran-3-carboxylate, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of Methyl 4-oxotetrahydrofuran-3-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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